Cas no 2138197-60-9 (4-Pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)-5-methyl-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)-5-methyl-
• CAS No: 2138197-60-9
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5280154
• Update Time: 2025-07-15

4-Pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)-5-methyl-

• Inchi： 1S/C11H16N2O2/c1-5-11(3,4)10-12-6-7(2)8(13-10)9(14)15/h6H,5H2,1-4H3,(H,14,15)
• InChI Key： IMXGKIBIBZOONR-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CC)=NC=C(C)C(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)-5-methyl-

Recent Advances in the Study of 4-Pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)-5-methyl- (CAS: 2138197-60-9)

The compound 4-Pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)-5-methyl- (CAS: 2138197-60-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine core and tert-butyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects.

One of the key breakthroughs in the synthesis of this compound involves a novel multi-step protocol that enhances yield and purity. Researchers have reported a streamlined approach that utilizes palladium-catalyzed cross-coupling reactions, which significantly reduces the formation of by-products. This advancement is critical for scaling up production for preclinical and clinical studies. The optimized synthesis route has been detailed in a recent publication in the Journal of Medicinal Chemistry, highlighting its reproducibility and efficiency.

In terms of biological activity, 4-Pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)-5-methyl- has demonstrated potent inhibitory effects on specific kinases implicated in inflammatory pathways. A 2023 study published in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits a high affinity for JAK3 kinases, with an IC50 value in the nanomolar range. This finding suggests its potential as a lead compound for developing novel anti-inflammatory drugs, particularly for autoimmune diseases such as rheumatoid arthritis.

Further investigations into the pharmacokinetic properties of this compound have also been conducted. A recent preclinical study evaluated its bioavailability and metabolic stability, revealing favorable oral absorption and half-life in rodent models. These results, published in Drug Metabolism and Disposition, underscore the compound's suitability for further development as an oral therapeutic agent. However, researchers noted the need for additional studies to assess potential off-target effects and long-term safety.

The structural versatility of 4-Pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)-5-methyl- has also inspired derivative synthesis efforts. Several analogs have been designed to explore structure-activity relationships (SAR), with modifications primarily targeting the carboxylic acid and methyl groups. Preliminary data indicate that certain derivatives exhibit enhanced selectivity for target kinases, reducing the likelihood of adverse effects. These findings were presented at the 2024 American Chemical Society National Meeting, sparking discussions about the compound's broader applicability in drug discovery.

In conclusion, the recent research on 4-Pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)-5-methyl- (CAS: 2138197-60-9) highlights its potential as a versatile scaffold for drug development. Advances in synthesis, coupled with promising biological activity and pharmacokinetic profiles, position this compound as a strong candidate for further investigation. Future studies should focus on expanding its therapeutic indications and optimizing derivative compounds to maximize efficacy and minimize toxicity.